1h-Indole-5-carboxamide,n-(cyclopentylmethyl)-

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• IUPAC Name: N-(cyclopentylmethyl)-1H-indole-5-carboxamide
• InChI: InChI=1S/C15H18N2O/c18-15(17-10-11-3-1-2-4-11)13-5-6-14-12(9-13)7-8-16-14/h5-9,11,16H,1-4,10H2,(H,17,18)
• InChI Key: JQEHYBJPRZOBPO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CNC(=O)C2=CC3=C(C=C2)NC=C3

Description

1h-Indole-5-carboxamide,n-(cyclopentylmethyl)- is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cyclopentylmethylamine (2.66 g), 5-carboxyindole (4.76 g), 4-(dimethylamino)pyridine (3.60 g) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (5.67 g) in dichloromethane (60 ml) was stirred for 12 hours under an atmosphere of nitrogen. The amber solution was diluted with dichloromethane (150 ml), washed successively with 10% (w/v) aqueous sodium carbonate, 10% (v/v) hydrochloric acid, water, and brine, dried (MgSO4), and evaporated. The residual amber oil was purified by flash chromatography on silica gel (700 ml), eluting with 1:3 v/v ethyl acetate:chloroform, to yield 5-(N-cyclopentylmethylcarbamoyl)indole (A) (5.17 g, 80%) as a white crystalline solid; mp 110°-112° C.; NMR (80 MHz, CDCl3): 1.0-2.4(broad m, 9H, cyclopentyl), 3.4(dd, 2H, CH2N), 6 2(broad, 1H, NH), 6.6(m, 1H, H3 -indole), 7.3(t, 1H, H2 -indole), 7.4(d, 1H, H7 -indole), 8.5(broad, 1H, CONH).